Cas no 957487-31-9 (5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid)

5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid structure
957487-31-9 structure
Product Name:5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
CAS No:957487-31-9
MF:C9H9N3O3
MW:207.186061620712
MDL:MFCD04970280
CID:3056890
PubChem ID:6484394
Update Time:2025-04-21

5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Ethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid
    • H25472
    • CS-0298409
    • STK342036
    • 3-isoxazolecarboxylic acid, 5-(1-ethyl-1H-pyrazol-4-yl)-
    • ALBB-010003
    • 5-(1-ethylpyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
    • MFCD04970280
    • 5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
    • 957487-31-9
    • AKOS000310430
    • LS-03393
    • HMS1699O04
    • 5-(1-ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
    • EN300-1849717
    • 5-(1-ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylicacid
    • 5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
    • MDL: MFCD04970280
    • Inchi: 1S/C9H9N3O3/c1-2-12-5-6(4-10-12)8-3-7(9(13)14)11-15-8/h3-5H,2H2,1H3,(H,13,14)
    • InChI Key: NMXULXSUNMRZSG-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C(=O)O)=N1)C1C=NN(C=1)CC

Computed Properties

  • Exact Mass: 207.06439116Da
  • Monoisotopic Mass: 207.06439116Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 81.2Ų

5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB407471-500 mg
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
957487-31-9
500MG
€373.00 2023-02-20
abcr
AB407471-1 g
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
957487-31-9
1g
€489.50 2023-06-17
abcr
AB407471-5 g
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
957487-31-9
5g
€1324.50 2023-06-17
Chemenu
CM375112-1g
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
957487-31-9 95%+
1g
$410 2024-07-18
TRC
E261595-100mg
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
957487-31-9
100mg
$ 230.00 2022-06-05
TRC
E261595-250mg
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
957487-31-9
250mg
$ 470.00 2022-06-05
TRC
E261595-500mg
5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole-3-carboxylic acid
957487-31-9
500mg
$ 750.00 2022-06-05
Enamine
EN300-1849717-0.05g
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
957487-31-9
0.05g
$1140.0 2023-06-02
Enamine
EN300-1849717-0.1g
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
957487-31-9
0.1g
$1195.0 2023-06-02
Enamine
EN300-1849717-0.25g
5-(1-ethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
957487-31-9
0.25g
$1249.0 2023-06-02
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